Cas no 145127-12-4 (2-(cyanomethyl)-1H-Benzimidazole-6-carboxylic acid methyl ester)

• Product name: 2-(cyanomethyl)-1H-Benzimidazole-6-carboxylic acid methyl ester
• CAS No: 145127-12-4
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 1106250

2-(cyanomethyl)-1H-Benzimidazole-6-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(cyanomethyl)-1H-Benzimidazole-6-carboxylic acid methyl ester
• 1H-Benzimidazole-6-carboxylic acid, 2-(cyanomethyl)-, methyl ester

• Inchi： 1S/C11H9N3O2/c1-16-11(15)7-2-3-8-9(6-7)14-10(13-8)4-5-12/h2-3,6H,4H2,1H3,(H,13,14)
• InChI Key： BYGMTDWPSRRPTG-UHFFFAOYSA-N
• SMILES： C1(CC#N)NC2=CC(C(OC)=O)=CC=C2N=1

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Melting Point: 218-220 °C
• Boiling Point: 490.1±25.0 °C(Predicted)
• pka: 9.83±0.10(Predicted)